Cas no 1248003-82-8 (2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-amine)

• Product Name: 2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-amine
• CAS No: 1248003-82-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 4820976
• PubChem ID: 61965173
• Update Time: 2025-05-21

2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydro-1H-indol-4-amine
• 2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-amine

• Inchi： 1S/C9H14N2/c1-6-5-7-8(10)3-2-4-9(7)11-6/h5,8,11H,2-4,10H2,1H3
• InChI Key： JTDMMEVODHNZDP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2=C1CCCC2N

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.8

Additional information on 2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-amine

2-Methyl-4,5,6,7-Tetrahydro-1H-Indol-4-Amine: A Comprehensive Overview

The compound 2-Methyl-4,5,6,7-Tetrahydro-1H-Indol-4-Amine, identified by the CAS number 1248003-82-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole skeleton itself is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, and the substitution pattern in this molecule further enhances its unique properties.

The structural features of 2-Methyl-4,5,6,7-Tetrahydro-1H-Indol-4-Amine include a methyl group at the 2-position and an amine group at the 4-position. The tetrahydroindole moiety introduces a saturated ring system, which can influence the molecule's stability, solubility, and bioavailability. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic properties and enhancing therapeutic efficacy.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Indole derivatives have been extensively explored in medicinal chemistry due to their ability to interact with various biological targets. For instance, tetrahydroindoles have shown promise as inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the amine group in 2-Methyl-4,5,6,7-Tetrahydro-1H-Indol-4-Amine further enhances its ability to form hydrogen bonds, a critical feature for drug-receptor interactions.

Recent research has also focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, have enabled efficient production of this molecule with high purity. These techniques not only improve yield but also reduce reaction time and environmental impact compared to traditional methods.

In terms of biological activity, 2-Methyl-4,5,6,7-Tetrahydro-1H-Indol-4-Amine has demonstrated potent antioxidant properties. Antioxidants are crucial in preventing oxidative stress-induced damage to cells and tissues. This makes the compound a potential candidate for applications in nutraceuticals and cosmeceuticals. Furthermore, preliminary studies suggest that this molecule may exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The versatility of this compound extends to its use in materials science as well. Tetrahydroindoles have been incorporated into polymer systems to enhance mechanical properties and thermal stability. The methyl substitution in this molecule could further tailor these properties for specific applications such as high-performance polymers or advanced composites.

In conclusion, 2-Methyl-4,5,6,7-Tetrahydro-1H-Indol-4-Amine represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple disciplines. Its unique structure combined with recent advancements in synthesis and characterization techniques positions it as a promising candidate for future research and development efforts.